Cas no 154496-66-9 (4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-)
154496-66-9 structure
Product Name:4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-
CAS No:154496-66-9
MF:C15H19N3S
MW:273.396461725235
CID:188655
PubChem ID:1872876
Update Time:2025-04-19
4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)-
- N-benzyl-6-methyl-2-propan-2-ylsulfanylpyrimidin-4-amine
- DTXSID60165644
- 6-Methyl-2-((1-methylethyl)thio)-N-(phenylmethyl)-4-pyrimidinamine
- 4-Pyrimidinamine, 6-methyl-2-((1-methylethyl)thio)-N-(phenylmethyl)-
- N-Benzyl-2-(isopropylthio)-6-methylpyrimidin-4-amine
- 154496-66-9
-
- Inchi: 1S/C15H19N3S/c1-11(2)19-15-17-12(3)9-14(18-15)16-10-13-7-5-4-6-8-13/h4-9,11H,10H2,1-3H3,(H,16,17,18)
- InChI Key: GGWSRDHQTHLTSI-UHFFFAOYSA-N
- SMILES: S(C1=NC(C)=CC(=N1)NCC1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 273.13017
- Monoisotopic Mass: 273.129968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
- XLogP3: 4.1
Experimental Properties
- Density: 1.14
- Boiling Point: 426.3°C at 760 mmHg
- Flash Point: 211.6°C
- Refractive Index: 1.599
- PSA: 37.81
4-Pyrimidinamine,6-methyl-2-[(1-methylethyl)thio]-N-(phenylmethyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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